Cas no 1183873-04-2 (1-(cyclohexylsulfonyl)-Piperazine)

• Product Name: 1-(cyclohexylsulfonyl)-Piperazine
• CAS No: 1183873-04-2
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 1100832
• PubChem ID: 61064759
• Update Time: 2025-05-26

1-(cyclohexylsulfonyl)-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexylsulfonyl)-Piperazine
• 1-Cyclohexanesulfonyl-piperazine
• SCHEMBL2328623
• 1-(Cyclohexylsulfonyl)piperazine
• DB-146753
• 1183873-04-2

• Inchi： 1S/C10H20N2O2S/c13-15(14,10-4-2-1-3-5-10)12-8-6-11-7-9-12/h10-11H,1-9H2
• InChI Key： AYMKHHUHNCVVNU-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 232.12454906g/mol
• Monoisotopic Mass: 232.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(cyclohexylsulfonyl)-Piperazine

Comprehensive Overview of 1-(Cyclohexylsulfonyl)-Piperazine (CAS No. 1183873-04-2)

1-(Cyclohexylsulfonyl)-Piperazine (CAS No. 1183873-04-2) is a specialized sulfonamide derivative with a unique piperazine backbone, widely recognized for its potential applications in pharmaceutical research and organic synthesis. This compound has garnered significant attention due to its structural versatility, making it a valuable intermediate in the development of novel bioactive molecules. Researchers and chemists frequently explore its properties to address challenges in drug discovery and medicinal chemistry.

The molecular structure of 1-(Cyclohexylsulfonyl)-Piperazine combines a cyclohexyl group with a sulfonyl moiety, attached to a piperazine ring. This configuration enhances its stability and reactivity, enabling its use in catalytic processes and ligand design. Recent studies highlight its role in optimizing kinase inhibitors and GPCR-targeted therapies, aligning with the growing demand for precision medicine solutions. The compound's lipophilic character also makes it suitable for CNS drug development, a trending topic in neuroscience research.

In the context of green chemistry, 1-(Cyclohexylsulfonyl)-Piperazine has been evaluated for its compatibility with sustainable synthesis methods. Innovations such as microwave-assisted reactions and flow chemistry techniques have been employed to minimize waste and improve yield. These advancements resonate with the industry's shift toward eco-friendly manufacturing, a key concern for modern laboratories and pharmaceutical companies.

From a commercial perspective, the demand for high-purity 1-(Cyclohexylsulfonyl)-Piperazine is rising, driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers often emphasize its batch-to-batch consistency and regulatory compliance, addressing the stringent requirements of FDA submissions and GMP standards. This aligns with frequent search queries like "buy 1-(Cyclohexylsulfonyl)-Piperazine" or "CAS 1183873-04-2 suppliers," reflecting market needs.

Analytical characterization of CAS No. 1183873-04-2 typically involves HPLC, NMR spectroscopy, and mass spectrometry to ensure structural integrity. Researchers also investigate its solubility profile and thermal stability, critical parameters for formulation development. These details are often sought after in academic forums and patent literature, underscoring the compound's relevance in intellectual property discussions.

Future prospects for 1-(Cyclohexylsulfonyl)-Piperazine include its potential integration into AI-driven drug design platforms, leveraging machine learning algorithms to predict its interactions with biological targets. This intersects with the booming interest in computational chemistry and virtual screening, topics frequently explored in scientific conferences and peer-reviewed journals.